Cas no 868260-94-0 (sodium 3-formyl-2-hydroxybenzoate)

• Product Name: sodium 3-formyl-2-hydroxybenzoate
• CAS No: 868260-94-0
• MF: C₈H₇NaO₄
• MW: 190.128553628922
• MDL: MFCD07303720
• CID: 5227850
• PubChem ID: 23670804
• Update Time: 2026-03-07

sodium 3-formyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-2-hydroxy-, sodium salt (1:1)
• sodium 3-formyl-2-hydroxybenzoate

• MDL： MFCD07303720
• Inchi： 1S/C8H6O4.Na.H/c9-4-5-2-1-3-6(7(5)10)8(11)12;;/h1-4,10H,(H,11,12);;
• InChI Key： AWCWCRRHORDQFQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=O)C=1O)(=O)O.[NaH]

Additional information on sodium 3-formyl-2-hydroxybenzoate

Comprehensive Overview of Sodium 3-Formyl-2-Hydroxybenzoate (CAS No. 868260-94-0): Properties, Applications, and Industry Insights

Sodium 3-formyl-2-hydroxybenzoate (CAS No. 868260-94-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This sodium salt derivative of 3-formyl-2-hydroxybenzoic acid features a formyl group (-CHO) and a hydroxyl group (-OH) on an aromatic ring, making it valuable for chelation, intermediate synthesis, and bioconjugation applications. Its water solubility and stability under physiological conditions have spurred interest in drug delivery systems and biocompatible materials.

Recent studies highlight its role in developing antioxidant agents and metal-organic frameworks (MOFs), aligning with the growing demand for sustainable chemistry solutions. Researchers are exploring its potential in green synthesis routes, as industries prioritize eco-friendly alternatives to traditional reagents. The compound’s CAS registry number 868260-94-0 ensures precise identification in regulatory documentation, a critical factor for GMP compliance in pharmaceutical manufacturing.

From a technical perspective, sodium 3-formyl-2-hydroxybenzoate exhibits a melting point range of 220–240°C (with decomposition) and optimal solubility in polar solvents like water and DMSO. Its UV-Vis absorption spectrum (λ_max ~310 nm) makes it suitable for photocatalysis research, a trending topic in renewable energy studies. Analytical techniques such as HPLC-MS and FT-IR spectroscopy are typically employed for purity verification, addressing quality concerns in high-purity chemical markets.

Innovative applications include its use as a crosslinking agent in biodegradable polymers, responding to the global push for plastic alternatives. In cosmetic formulations, its mild chelating properties help stabilize antioxidant serums, capitalizing on the skincare industry’s focus on anti-aging solutions. Furthermore, its compatibility with enzymatic reactions positions it as a candidate for biocatalysis processes, a key area in white biotechnology advancements.

Market analysts note rising queries about "sodium 3-formyl-2-hydroxybenzoate suppliers" and "868260-94-0 technical specifications," reflecting industrial demand. Environmental considerations drive searches for "biodegradable aromatic derivatives" and "non-toxic chelators," where this compound shows promise. For researchers, "synthesis optimization of 3-formyl-2-hydroxybenzoate salts" remains a frequent topic in academic databases.

Quality control protocols for CAS No. 868260-94-0 emphasize residual solvent analysis and heavy metal testing, particularly for pharmaceutical-grade batches. Storage recommendations typically suggest ambient conditions in airtight containers, with stability data showing minimal degradation over 24 months. These parameters are crucial for ISO-certified production facilities targeting FDA-approved applications.

Emerging patents disclose novel uses in conductive polymers and battery electrolytes, tapping into the energy storage boom. The compound’s ability to form coordination complexes with transition metals also supports catalytic converter research, addressing automotive emission standards. Such multidisciplinary applications demonstrate why sodium 3-formyl-2-hydroxybenzoate is increasingly featured in materials science literature.

For formulation chemists, the compound’s pH-dependent solubility (pK_a ~3.1 for the carboxyl group) enables precise buffer system design. Its logP value of approximately 0.7 suggests balanced hydrophilicity-lipophilicity, advantageous for drug solubility enhancement strategies. These physicochemical properties are frequently discussed in preformulation studies for new active pharmaceutical ingredients (APIs).

Industrial scale-up challenges include optimizing cost-effective synthesis from salicylaldehyde derivatives, with recent flow chemistry approaches showing improved atom economy. Environmental impact assessments highlight its readily biodegradable nature (OECD 301 criteria), a significant advantage over traditional aromatic aldehydes. This aligns with corporate sustainability goals and REACH compliance requirements in the European market.

Future research directions may explore its structure-activity relationships in enzyme inhibition or nanomaterial templating, particularly for bioimaging probes. The compound’s electrochemical properties also warrant investigation for sensor development, given the expansion of point-of-care diagnostics. As analytical techniques advance, new polymorph characterization studies could reveal additional functional utilities for this versatile chemical entity.